4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide

• IUPAC Name: 4-methoxy-N-(5-methyl-1,2-oxazol-3-yl)-3-nitrobenzamide
• InChI: InChI=1S/C12H11N3O5/c1-7-5-11(14-20-7)13-12(16)8-3-4-10(19-2)9(6-8)15(17)18/h3-6H,1-2H3,(H,13,14,16)
• InChI Key: DVCPKXQZLIOBCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-]
• Molecular Formula: C12H11N3O5
• Molecular Weight: 277.23 g/mol

Description

4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide, also known as MIN-102, is a chemical compound that has been studied for its potential therapeutic effects on various neurological disorders.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide is not fully understood, but it is believed to modulate the activity of the sigma-1 receptor, a protein that is involved in neuroprotection and neuroplasticity. By modulating the activity of this receptor, this compound may be able to protect neurons from damage and promote their survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to reduce inflammation and oxidative stress, promote mitochondrial function, and improve synaptic plasticity. These effects may contribute to its neuroprotective and neurorestorative properties.

Advantages and Limitations for Lab Experiments

One advantage of 4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide for lab experiments is that it has been shown to be well-tolerated in animal studies, with no significant adverse effects reported. This makes it a promising candidate for further preclinical and clinical studies. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it challenging to develop targeted therapies based on this compound.

Future Directions

There are several future directions for research on 4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide. One area of interest is the development of targeted therapies based on the compound's mechanism of action. Another area of interest is the exploration of its potential therapeutic effects on other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the optimal dosage and administration route of this compound for clinical use.
Conclusion:
In conclusion, this compound is a promising compound that has been studied for its potential therapeutic effects on various neurological disorders. Its neuroprotective and neurorestorative properties make it a promising candidate for further preclinical and clinical studies. Future research on this compound may lead to the development of targeted therapies for neurological disorders and improve the lives of patients suffering from these diseases.

Synthesis Methods

The synthesis method of 4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide involves the reaction of 4-methoxy-3-nitrobenzoic acid with 5-methyl-3-isoxazolylamine in the presence of an appropriate coupling agent. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

4-methoxy-N-(5-methyl-3-isoxazolyl)-3-nitrobenzamide has been studied for its potential therapeutic effects on various neurological disorders, including multiple sclerosis, Huntington's disease, and amyotrophic lateral sclerosis. In preclinical studies, this compound has been shown to have neuroprotective effects and to improve motor function in animal models of these diseases.